Cas no 1291487-43-8 (3-Amino-1-(4-bromo-phenyl)-4-(5-bromo-thiophen-2-yl)-azetidin-2-one)

• Product Name: 3-Amino-1-(4-bromo-phenyl)-4-(5-bromo-thiophen-2-yl)-azetidin-2-one
• CAS No: 1291487-43-8
• MF: C₁₃H₁₀Br₂N₂OS
• MW: 402.104300022125
• CID: 5058807
• Update Time: 2025-06-09

3-Amino-1-(4-bromo-phenyl)-4-(5-bromo-thiophen-2-yl)-azetidin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-Amino-1-(4-bromo-phenyl)-4-(5-bromo-thiophen-2-yl)-azetidin-2-one

• Inchi： 1S/C13H10Br2N2OS/c14-7-1-3-8(4-2-7)17-12(11(16)13(17)18)9-5-6-10(15)19-9/h1-6,11-12H,16H2
• InChI Key： KBTGOGISGUYLEB-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(Br)C=C2)C(C2SC(Br)=CC=2)C(N)C1=O

Additional information on 3-Amino-1-(4-bromo-phenyl)-4-(5-bromo-thiophen-2-yl)-azetidin-2-one

3-Amino-1-(4-bromo-phenyl)-4-(5-bromo-thiophen-2-yl)-azetidin-2-one: A Comprehensive Overview

The compound 3-Amino-1-(4-bromo-phenyl)-4-(5-bromo-thiophen-2-yl)-azetidin-2-one (CAS No. 1291487-43-8) is a highly specialized organic molecule with significant potential in various fields of chemical research and pharmaceutical development. This compound is characterized by its unique structure, which includes an azetidinone ring system, an amino group, and brominated aromatic and thiophene moieties. The presence of these functional groups makes it a versatile molecule with applications in drug design, materials science, and synthetic chemistry.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound through a combination of multi-component reactions and catalytic processes. Researchers have employed strategies such as microwave-assisted synthesis and transition metal-catalyzed coupling reactions to achieve high yields and excellent stereocontrol. These methods not only enhance the efficiency of the synthesis but also pave the way for the exploration of similar compounds with diverse substituents.

The structural complexity of 3-Amino-1-(4-bromo-phenyl)-4-(5-bromo-thiophen-2-yl)-azetidin-2-one makes it an ideal candidate for studying bioactivity. Preliminary studies have indicated that this compound exhibits promising pharmacological properties, including anti-inflammatory and antioxidant activities. Furthermore, its ability to interact with specific biological targets, such as protein kinases and receptors, has drawn attention from researchers in the field of medicinal chemistry.

In terms of applications, this compound has shown potential in the development of novel therapeutic agents. For instance, its brominated aromatic rings may contribute to enhanced bioavailability and stability, while the azetidinone ring system provides a rigid framework for molecular recognition. These attributes make it a valuable building block for designing drugs targeting chronic diseases such as cancer and neurodegenerative disorders.

Recent studies have also explored the use of 3-Amino-1-(4-bromo-phenyl)-4-(5-bromo-thiophen-2-yl)-azetidin-2-one in materials science. Its unique electronic properties make it a candidate for applications in organic electronics, such as semiconductors and light-emitting diodes (LEDs). Researchers have reported that incorporating this compound into polymer blends can significantly improve their electrical conductivity and mechanical stability.

The synthesis and characterization of this compound have been extensively documented in peer-reviewed journals, highlighting its importance in both academic and industrial research. Its inclusion in high-throughput screening libraries has further accelerated its exploration in drug discovery pipelines.

In conclusion, 3-Amino-1-(4-bromo-phenyl)-4-(5-bromo-thiophen-2-yl)-azetidin-2-one represents a cutting-edge molecule with multifaceted applications across various scientific domains. As research continues to uncover its full potential, this compound is poised to play a pivotal role in advancing both chemical science and therapeutic innovation.